Cas no 191092-95-2 (4-(propan-2-yl)cyclohexane-1-carbonitrile)

• Product Name: 4-(propan-2-yl)cyclohexane-1-carbonitrile
• CAS No: 191092-95-2
• Molecular Formula: C₁₀H₁₇N
• Molecular Weight: 151.24868
• MDL: MFCD16853280
• CID: 115947
• PubChem ID: 45095829

4-(propan-2-yl)cyclohexane-1-carbonitrile Properties

Names and Identifiers

• Cyclohexanecarbonitrile,4-(1-methylethyl)-
• Cyclohexanecarbonitrile, 4-(1-methylethyl)- (9CI)
• SCHEMBL12384731
• SCHEMBL17806197
• 4-(propan-2-yl)cyclohexane-1-carbonitrile
• 4-propan-2-ylcyclohexane-1-carbonitrile
• AT40475
• 191092-95-2
• SCHEMBL1532253
• CS-0263832
• AKOS011999097
• Z995157958
• 4-Isopropylcyclohexane-1-carbonitrile
• EN300-90290

• MDL： MFCD16853280
• InChIKey： FDDPLWVKAZGUBJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H17N/c1-8(2)10-5-3-9(7-11)4-6-10/h8-10H,3-6H2,1-2H3
• SMILES： CC(C1CCC(C#N)CC1)C

Computed Properties

• Exact Mass: 151.13621
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 151.136099547g/mol
• Heavy Atom Count: 11
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids